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Compound of Interest

Compound Name: 1,8-Dinitroanthraquinone

Cat. No.: B085473 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling, operation, and disposal of 1,8-
Dinitroanthraquinone. Adherence to these protocols is essential to ensure personnel safety

and mitigate environmental risks in the laboratory setting.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against exposure to 1,8-Dinitroanthraquinone. The following table summarizes the

required PPE for handling this compound.
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PPE Category Item
Specifications and
Recommendations

Eye Protection Safety Goggles

Must be chemical splash-proof

and conform to ANSI Z87.1

standards.

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.

Hand Protection Gloves

Butyl rubber gloves are

recommended for handling

nitro-compounds. While

specific breakthrough data for

1,8-Dinitroanthraquinone is

unavailable, data for

analogous compounds

suggest butyl rubber offers

superior resistance. Always

inspect gloves for integrity

before use.

Body Protection Laboratory Coat

A flame-resistant lab coat that

fully covers the arms is

required.

Chemical-Resistant Apron

A chemically resistant apron

should be worn over the lab

coat.

Closed-toe Shoes
Required for all laboratory

work.

Respiratory Protection NIOSH-approved Respirator

A NIOSH-approved respirator

with an organic vapor cartridge

and a particulate pre-filter is

required if handling the powder

outside of a certified chemical

fume hood.
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Occupational Exposure Limits
Currently, there are no specific Occupational Exposure Limits (OELs) established by OSHA or

ACGIH for 1,8-Dinitroanthraquinone. However, due to its chemical similarity to other

dinitroaromatic compounds, it is prudent to adhere to the exposure limits of analogous

substances as a conservative measure.

Organization Compound
Exposure Limit (8-
hour TWA)

Skin Notation

OSHA
Dinitrobenzene (all

isomers)
1 mg/m³ Yes

ACGIH
Dinitrobenzene (all

isomers)

0.15 ppm (inhalable

fraction and vapor)
Yes

NIOSH Dinitrotoluene 1.5 mg/m³ Yes

TWA: Time-Weighted Average

Operational and Handling Plan
A systematic approach to handling 1,8-Dinitroanthraquinone is crucial for maintaining a safe

laboratory environment.

Engineering Controls:
Chemical Fume Hood: All handling of 1,8-Dinitroanthraquinone powder and solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash Station and Safety Shower: An accessible and operational eyewash station and

safety shower must be located in the immediate vicinity of the handling area.

Standard Operating Procedure:
Preparation:
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Designate a specific area within a chemical fume hood for handling 1,8-
Dinitroanthraquinone.

Ensure all necessary PPE is available and in good condition.

Have spill cleanup materials readily accessible.

Handling:

Wear all required PPE before handling the chemical.

Avoid the formation of dust. If transferring powder, do so carefully and in a manner that

minimizes airborne particles.

Use compatible labware (e.g., glass, stainless steel).

Keep containers of 1,8-Dinitroanthraquinone closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Remove and properly dispose of contaminated PPE.

Wash hands and forearms thoroughly with soap and water after handling is complete.

Disposal Plan
The disposal of 1,8-Dinitroanthraquinone and associated waste must be carried out in

accordance with all federal, state, and local regulations.

Waste Segregation and Storage:
Solid Waste: All solid waste contaminated with 1,8-Dinitroanthraquinone (e.g., filter paper,

contaminated gloves, weighing paper) must be collected in a designated, labeled, and

sealed hazardous waste container.

Liquid Waste: Solutions containing 1,8-Dinitroanthraquinone should be collected in a

separate, labeled, and sealed hazardous waste container. Do not mix with other solvent
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waste streams unless compatibility has been confirmed.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste"

and the full chemical name "1,8-Dinitroanthraquinone".

Disposal Method:
Incineration: The recommended method for the disposal of 1,8-Dinitroanthraquinone is

incineration by a licensed hazardous waste disposal facility.[1] The incineration process

should be conducted in a high-temperature incinerator equipped with afterburners and

scrubbers to ensure complete destruction of the compound and to remove harmful

combustion byproducts.[1]

Experimental Protocols
Chemical Spill Response Workflow
In the event of a spill, a prompt and coordinated response is critical to minimize exposure and

environmental contamination. The following workflow outlines the necessary steps.
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Chemical Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE

Contain the Spill
(Use absorbent pads/booms)

Neutralize (if applicable)

Clean Up Spill Material

Decontaminate the Area

Dispose of Contaminated Materials as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Logical Relationship for PPE Selection
The selection of appropriate PPE is a logical process based on the potential hazards of the

chemical and the experimental procedure.

Hazard Identification
(1,8-Dinitroanthraquinone)

Inhalation Hazard
(Dust/Aerosol) Skin Contact Hazard Eye Contact Hazard

Respiratory Protection
(Respirator)

Body Protection
(Gloves, Lab Coat, Apron)

Eye/Face Protection
(Goggles, Face Shield)

Click to download full resolution via product page

Caption: Logical flow for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085473#personal-protective-equipment-for-handling-
1-8-dinitroanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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